Cas no 59512-17-3 (rac-Ibuprofen Amide)

rac-Ibuprofen Amide Properties

Names and Identifiers

• Benzeneacetamide, a-methyl-4-(2-methylpropyl)-
• rac-Ibuprofen Amide
• (2RS)-2-[4-(2-Methylpropyl)phenyl]propanamide
• 2-(4-isobutylphenyl)propanamide
• 2-[4-(2-methylpropyl)phenyl]propanamide
• α-Methyl-4-(2-methylpropyl)benzeneacetamide
• (±)-Ibuprofen amide
• Ibuprofen impurity C (PhEur)
• 4-isobutyl-alpha-methylphenylacetamide
• IBUPROFEN IMPURITY C [EP IMPURITY]
• BRD-A57554269-001-01-9
• (+/-)-IBUPROFENAMIDE
• (2RS)-2-(4-(2-METHYLPROPYL)PHENYL)PROPANAMIDE
• BENZENEACETAMIDE, .ALPHA.-METHYL-4-(2-METHYLPROPYL)-
• AS-76769
• 74M0104F2J
• Maybridge1_008183
• AKOS022099909
• REUQKCDCQVNKLW-UHFFFAOYSA-N
• 2-(4-Isobutylphenyl)propanoic amide
• CHEMBL4754893
• 2-(p-Isobutylphenyl)propionamide
• Benzeneacetamide, alpha-methyl-4-(2-methylpropyl)-
• (2RS)-2-(4-Isobutylphenyl)propionamide
• IBUPROFENAMIDE, (+/-)-
• SB77911
• Q27266290
• 2-(4-Isobutylphenyl)propionamide
• 2-[4-(Isobutyl)phenyl]propionamide
• Cambridge id 5106625
• Propionamide, 2-(p-isobutylphenyl)-
• .ALPHA.-METHYL-4-(2-METHYLPROPYL)BENZENEACETAMIDE
• F19290
• SR-01000642360-1
• 2-[4-(2-Methylpropyl)phenyl]propanimidic acid
• NIOSH/UE4469300
• BDBM50551699
• UE44693000
• SCHEMBL260688
• (2RS)-2-(4-Isobutylphenyl)propionamide, pharmaceutical impurity standard
• CCG-53179
• HMS564L21
• (R)-2-(4-Isobutyl-phenyl)-propionamide
• NS00056571
• Ibuprofenamide
• FT-0608652
• DTXSID10974925
• EINECS 261-793-9
• (2RS)-2-[4-(2-Methylpropyl)phenyl]propanamide; Ibuprofen Imp. C (EP); Ibuprofen Impurity C
• MFCD00454181
• CS-0154061
• UNII-74M0104F2J
• 59512-17-3
• 2-(4-isobutyl-phenyl)-propionamide
• Ibuprofen Imp. C : (2RS)-2-[4-(Methylpropyl)-phenyl]propanamide
• Ibuprofen EP Impurity C
• RAC-IBUPROFEN AMIDE
• STL308361
• +Expand

• MDL： MFCD00454181
• InChIKey： REUQKCDCQVNKLW-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H19NO/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15/h4-7,9-10H,8H2,1-3H3,(H2,14,15)
• SMILES： CC(C)CC1=CC=C(C=C1)C(C)C(=O)N

Computed Properties

• Exact Mass: 205.14700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 205.146664
• Heavy Atom Count: 15
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 43.1

Experimental Properties

• LogP: 3.17420
• PSA: 43.09000
• Refractive Index: 1.519
• Boiling Point: 356.1°C at 760 mmHg
• Melting Point: 112-118 °C
• Flash Point: 169.1°C
• Density: 0.994